ethyl [(3-methylphenyl)hydrazono][(4-methylphenyl)sulfonyl]acetate

• IUPAC Name: ethyl (2E)-2-[(3-methylphenyl)hydrazinylidene]-2-(4-methylphenyl)sulfonylacetate
• InChI: InChI=1S/C18H20N2O4S/c1-4-24-18(21)17(20-19-15-7-5-6-14(3)12-15)25(22,23)16-10-8-13(2)9-11-16/h5-12,19H,4H2,1-3H3/b20-17+
• InChI Key: FEUXGUKYTBFJJT-LVZFUZTISA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=CC=CC(=C1)C)S(=O)(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCOC(=O)/C(=N\NC1=CC=CC(=C1)C)/S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

Ethyl [(3-methylphenyl)hydrazono][(4-methylphenyl)sulfonyl]acetate, commonly known as EMHMSA, is a chemical compound that belongs to the class of hydrazones. It is a yellowish powder that is soluble in organic solvents and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of EMHMSA is not fully understood. However, it is believed to act by inhibiting the growth of cancer cells and inducing apoptosis. EMHMSA has also been shown to exhibit antimicrobial activity by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects:
EMHMSA has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. EMHMSA has also been found to exhibit antimicrobial activity against a wide range of bacteria and fungi. Additionally, EMHMSA has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

EMHMSA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. EMHMSA is also soluble in organic solvents, making it easy to dissolve in solutions. However, EMHMSA has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of EMHMSA. One potential direction is the development of EMHMSA-based fluorescent probes for detecting metal ions. Another potential direction is the optimization of the synthesis method to improve the yield and purity of EMHMSA. Additionally, further studies are needed to determine the safety and efficacy of EMHMSA for use in humans.

Synthesis Methods

EMHMSA can be synthesized through the reaction of 3-methylbenzohydrazide with 4-methylbenzenesulfonyl chloride and ethyl acetoacetate. The reaction takes place in the presence of a base and results in the formation of EMHMSA as a yellowish powder.

Scientific Research Applications

EMHMSA has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. EMHMSA has also been studied for its potential use as a fluorescent probe for detecting metal ions.